Cas no 352707-76-7 (cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid)

• Product Name: cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid
• CAS No: 352707-76-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD02682631
• CID: 853266
• PubChem ID: 17040219
• Update Time: 2025-10-18

cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (1R,2S)-rel-
• (1R,2S)-Fmoc-2-amino-1-cyclopentanecarboxylic acid
• CIS-2-(9-FLUORENYLMETHOXYCARBONYLAMINO)CYCLOPENTANECARBOXYLIC ACID
• cis-2-Aminocyclopentanecarboxylic acid, N-FMOC protected
• FMOC-CIS-(1R,2S)-2-AMINOCYCLOPENTANE CARBOXYLIC ACID
• Fmoc-NH-cis-cyclopentane-COOH
• Cyclopentanecarboxylic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (1R,2S)-rel-
• (1S,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentane-1-carboxylic acid
• MFCD02682631
• 352707-76-7
• (1S,2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)cyclopentane-1-carboxylic acid
• (1S,2R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentane-1-carboxylic acid
• (1S,2R)-Fmoc-2-amino-1-cyclopentanecarboxylic acid, AldrichCPR
• 1203556-26-6
• CS-0089340
• D74872
• (1S,2R)-2-(Fmoc-amino)cyclopentanecarboxylic acid
• cis-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid
• W12657
• TS-7114
• MFCD09750529
• (1S,2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)cyclopentanecarboxylic acid
• (1S,2R)-Fmoc-2-amino-1-cyclopentanecarboxylic acid
• EN300-650795
• N-Fmoc-(+/-)cis-2-amino-cyclopentane-1-carboxylic acid
• AKOS026739456
• Cis-Fmoc-2-Amino-1-cyclopentanecarboxylic acid
• cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid

• MDL： MFCD02682631
• Inchi： 1S/C21H21NO4/c23-20(24)17-10-5-11-19(17)22-21(25)26-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,17-19H,5,10-12H2,(H,22,25)(H,23,24)/t17-,19+/m0/s1
• InChI Key： KTLDVIJVCPIJCM-PKOBYXMFSA-N
• SMILES： O(C(N[C@@H]1CCC[C@@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 584.8°C at 760 mmHg
• Flash Point: 307.5°C
• Refractive Index: 1.643
• Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.16930

Additional information on cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid

Introduction to cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid (CAS No. 352707-76-7)

cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid, with the CAS number 352707-76-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of Fmoc (fluorenylmethyloxycarbonyl)-protected amino acids, which are widely used in peptide synthesis and drug development. The cyclopentane ring in its structure imparts unique steric and electronic properties, making it a valuable building block for designing novel bioactive molecules.

The< strong>Fmoc protecting group is a critical feature of this compound, as it allows for selective and efficient protection of the amino group during peptide synthesis. This protection-deprotection strategy is fundamental in solid-phase peptide synthesis (SPPS), a widely employed method for constructing complex peptides. The< strong>2-amino-1-cyclopentanecarboxylic acid moiety provides a rigid cyclic backbone that can influence the conformation and biological activity of peptides, making it particularly useful in the design of peptidomimetics and enzyme inhibitors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from cyclic amino acids. The< strong>cis-configuration of the cyclopentane ring in< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid has been shown to enhance binding affinity and selectivity in drug-target interactions. This configuration is particularly relevant in the design of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. For instance, studies have demonstrated that cyclic peptidomimetics incorporating< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid exhibit potent inhibitory activity against target enzymes.

The pharmaceutical industry has increasingly recognized the importance of advanced building blocks like< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid in drug discovery and development. The ability to incorporate such compounds into peptide libraries allows for high-throughput screening and rapid identification of lead compounds. Additionally, the use of< strong>Fmoc-protected amino acids ensures compatibility with automated synthesis platforms, thereby streamlining the drug development process. This has led to several innovative approaches in medicinal chemistry, where< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid serves as a key intermediate.

Recent advancements in computational chemistry have further enhanced the utility of< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid. Molecular modeling studies have revealed that the cyclopentane ring can adopt multiple conformations, which can be fine-tuned to optimize binding interactions with biological targets. These insights have guided the design of more effective peptidomimetics with improved pharmacokinetic properties. Moreover, computational methods have been used to predict the stability and reactivity of peptides incorporating this building block, facilitating rational drug design.

The role of< strong>cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid extends beyond peptide synthesis; it has also been explored in the development of novel materials and functional polymers. The rigid cyclopentane core provides structural stability, making it suitable for applications in polymer chemistry where precise control over molecular architecture is essential. Additionally, the< strong>Fmoc group allows for post-synthetic modifications, enabling further functionalization and diversification of polymer structures.

In conclusion, cis-Fmoc-2-amino-1-cyclopentanecarboxylic Acid (CAS No. 352707-76-7) is a versatile and highly valuable compound with significant applications in pharmaceutical chemistry and biotechnology. Its unique structural features make it an excellent candidate for designing novel bioactive molecules, particularly peptidomimetics and enzyme inhibitors. The combination of its rigid cyclopentane backbone and efficient Fmoc protection strategy positions it as a cornerstone in modern drug development efforts.